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Compound of Interest

Compound Name: (R)-Nepicastat hydrochloride

Cat. No.: B8050821 Get Quote

(R)-Nepicastat hydrochloride is a potent dopamine β-hydroxylase inhibitor used in research.

Proper disposal is crucial to ensure the safety of laboratory personnel and to prevent

environmental contamination. This guide provides essential safety information and a step-by-

step operational plan for its disposal.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of (R)-Nepicastat
hydrochloride is fundamental to safe handling and disposal.

Property Value

Chemical Name

5-(aminomethyl)-1-[(2S)-5,7-difluoro-1,2,3,4-

tetrahydro-2-naphthalenyl]-1,3-dihydro-2H-

imidazole-2-thione, monohydrochloride[1]

CAS Number 170151-24-3[1]

Molecular Formula C14H15F2N3S.HCl

Molecular Weight 331.81 g/mol [2]

Appearance White to beige powder[2]

Solubility DMSO: soluble 10mg/mL, clear[2]

Storage Store at -20°C[2]
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Hazard Identification and Safety Precautions
(R)-Nepicastat hydrochloride is classified with the following hazards. Adherence to safety

protocols is mandatory.

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Signal Word: Warning[1][2]

GHS Pictograms: GHS07 (Exclamation Mark)[1][2]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye/Face Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat. Ensure skin is not exposed.

Respiratory Protection: Avoid breathing dust. Use in a well-ventilated area or with respiratory

protection if dust is generated.

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of (R)-Nepicastat
hydrochloride. This process should be carried out in accordance with all applicable federal,

state, and local environmental regulations.

1. Waste Identification and Segregation:

All waste materials contaminated with (R)-Nepicastat hydrochloride must be treated as

hazardous chemical waste. This includes:
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Unused or expired solid (R)-Nepicastat hydrochloride.

Solutions containing (R)-Nepicastat hydrochloride.

Contaminated labware (e.g., vials, pipette tips, weighing boats).

Contaminated PPE (e.g., gloves, disposable lab coats).

2. Waste Collection and Containment:

Solid Waste:

Collect solid (R)-Nepicastat hydrochloride waste and contaminated disposable materials

in a designated, leak-proof, and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect liquid waste containing (R)-Nepicastat hydrochloride in a separate, sealed, and

clearly labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name "(R)-
Nepicastat hydrochloride," and the associated hazards (Skin Irritant, Eye Irritant,

Respiratory Irritant).

3. Disposal Procedure:

General Principle: Do not dispose of (R)-Nepicastat hydrochloride down the drain or in

regular trash.[1] It must not be disposed of together with household garbage.[1] The product

is considered slightly hazardous to water and should not be allowed to reach ground water,

water courses, or sewage systems.[1]

Recommended Disposal Method:
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The primary recommended method of disposal is through a licensed chemical waste

management company.

This ensures that the waste is handled and disposed of in an environmentally responsible

manner, typically through incineration at a permitted hazardous waste facility.

Consult your institution's Environmental Health and Safety (EHS) office for specific

procedures and to arrange for waste pickup.

4. Handling Spills:

Personal Protection: Ensure appropriate PPE is worn before addressing a spill.

Containment: For small spills, carefully sweep up the solid material to avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Collection: Place the contained waste into a sealed, labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable detergent and water. Collect

the cleaning materials as hazardous waste.

Ventilation: Ensure adequate ventilation of the area.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-
Nepicastat hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Nepicastat hydrochloride | 170151-24-3 [chemicalbook.com]

To cite this document: BenchChem. [Proper Disposal of (R)-Nepicastat Hydrochloride: A
Safety and Operations Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8050821#r-nepicastat-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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